Cas no 40398-21-8 (ethyl N-(dimethylcarbamothioyl)carbamate)
40398-21-8 structure
Product Name:ethyl N-(dimethylcarbamothioyl)carbamate
CAS No:40398-21-8
MF:C6H12N2O2S
MW:176.236680030823
CID:2632532
PubChem ID:2824634
Update Time:2025-04-21
ethyl N-(dimethylcarbamothioyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- CKOAOTLAOHUQNB-UHFFFAOYSA-N
- STL301851
- N,N-dimethyl-N'-ethoxycarbonyl-thiourea
- SR-01000635824-1
- SCHEMBL10865682
- CCG-46106
- AKOS016359672
- ethyl (dimethylcarbamothioyl)carbamate
- 40398-21-8
- ethyl N-(dimethylcarbamothioyl)carbamate
-
- Inchi: 1S/C6H12N2O2S/c1-4-10-6(9)7-5(11)8(2)3/h4H2,1-3H3,(H,7,9,11)
- InChI Key: CKOAOTLAOHUQNB-UHFFFAOYSA-N
- SMILES: S=C(NC(=O)OCC)N(C)C
Computed Properties
- Exact Mass: 176.06194880Da
- Monoisotopic Mass: 176.06194880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 73.7Ų
ethyl N-(dimethylcarbamothioyl)carbamate Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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